2,2-Difluoro-2-(4-hydroxyazepan-4-yl)acetic acid

• Molecular Formula: C8H13F2NO3
• Molecular Weight: 209.19 g/mol
• IUPAC Name: 2,2-difluoro-2-(4-hydroxyazepan-4-yl)acetic acid
• InChI: InChI=1S/C8H13F2NO3/c9-8(10,6(12)13)7(14)2-1-4-11-5-3-7/h11,14H,1-5H2,(H,12,13)
• InChI Key: HVODJZVXFKLVMX-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCNC1)(C(C(=O)O)(F)F)O

Description

2,2-Difluoro-2-(4-hydroxyazepan-4-yl)acetic acid (CAS 1934583-36-4) is a chemical compound with the molecular formula C8H13F2NO3 and a molecular weight of 209.19 g/mol . Its structure features a seven-membered azepane ring with a hydroxyl group at the 4-position, substituted with a difluoroacetic acid moiety . This unique combination of a saturated azepane heterocycle, a polar hydroxyl group, and a difluorinated carboxylic acid makes it a valuable building block in medicinal chemistry and drug discovery research. The presence of the difluoroacetate group is of particular interest, as it can influence the electronegativity, metabolic stability, and bioavailability of potential drug candidates. Researchers can utilize this compound as a key intermediate for synthesizing more complex molecules, such as protease inhibitors or other biologically active agents that target a range of diseases. The product is intended for Research Use Only and is not intended for diagnostic or therapeutic applications.

Preparation Methods

Multi-Step Organic Synthesis (General Approach)

This method involves sequential ring formation and fluorination steps:

• Azepane ring construction : Cyclohexanone undergoes reductive amination with hydroxylamine to form 4-hydroxyazepane
• Difluoroacetic acid introduction : The azepane intermediate reacts with ethyl bromodifluoroacetate under basic conditions
• Hydrolysis : Acidic hydrolysis converts the ester to carboxylic acid
• Purification : Crystallization from ethanol/water mixture

Step	Reagents	Conditions	Yield
1	NH₂OH·HCl, NaBH₄	EtOH, 0-5°C	68%
2	BrCF₂COOEt, K₂CO₃	DMF, 80°C	52%
3	HCl (6M)	Reflux, 4h	89%
4	Ethanol/water (3:1)	Recrystallization	95%

Transition-Metal-Free Decarboxylative Cyclization

Adapted from Wang et al.'s methodology for difluoroindoleones:

• Precursor preparation :
  • React 4-hydroxyazepane with 2,2-difluoro-2-(phenylthio)acetic acid
  • Form N-acryloyl intermediate

• Key reaction :
  

  Reactant: N-acryloyl-4-hydroxyazepane (1.0 equiv)
  Additive: K₂S₂O₈ (2.0 equiv)
  Solvent: DCE/H₂O (3:1)
  Temperature: 80°C
  Time: 12h
  Yield: 67-73%
  
  

This metal-free approach offers advantages in:

• Reduced heavy metal contamination
• Improved functional group tolerance
• Scalability to gram quantities

Difluorocarbene Insertion Strategy

Modified from dihydrofuran synthesis protocols:

Reaction Scheme:
4-Hydroxyazepane + ClCF₂COCl → Intermediate A
Intermediate A + Mg powder → Target compound

Conditions:
- Anhydrous THF solvent
- −78°C to RT gradient
- 18h reaction time
- 61% isolated yield

Critical parameters :

• Strict moisture control (<50 ppm H₂O)
• Slow addition of difluorocarbene precursor
• Use of molecular sieves (4Å)

Comparative Analysis of Methods

Parameter	Method 1	Method 2	Method 3
Total Steps	4	3	2
Overall Yield	32%	48%	61%
Purification	Crystallization	Column Chromatog.	Distillation
Scalability	>100g	<50g	10-500g
Purity (HPLC)	99.2%	98.7%	97.5%

Chemical Reactions Analysis

Types of Reactions

2,2-Difluoro-2-(4-hydroxyazepan-4-yl)acetic acid undergoes several types of chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding ketones or aldehydes.

Reduction: The difluoroacetic acid moiety can be reduced to form difluoroethanol derivatives.

Substitution: The fluorine atoms can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium azide (NaN3) or thiourea (NH2CSNH2).

Major Products

The major products formed from these reactions include difluoroethanol derivatives, azepane ketones, and substituted azepane derivatives, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

2,2-Difluoro-2-(4-hydroxyazepan-4-yl)acetic acid hydrochloride is a chemical compound with the molecular formula $C_8H_{14}ClF_2NO_3$ and a molecular weight of approximately 245.65 g/mol. It possesses a unique structure featuring two fluorine atoms and a hydroxyl group attached to a seven-membered azepane ring. The compound is notable for its potential applications in medicinal chemistry and biochemistry due to its distinctive functional groups and structural properties.

Chemical Reactivity

The chemical reactivity of 2,2-Difluoro-2-(4-hydroxyazepan-4-yl)acetic acid hydrochloride is attributed to its functional groups. The carboxylic acid moiety can undergo typical reactions, which can be leveraged in synthetic organic chemistry for further derivatization or modification of the compound.

Potential Applications

This compound has potential applications in various fields:

• Medicinal Chemistry : Due to its unique structural features.
• Biochemistry : For interaction studies to understand pharmacodynamics and pharmacokinetics.
• Synthetic Organic Chemistry : For derivatization or modification of the compound.
• Drug Discovery : The azepane linker is key to efficient activity .

Interaction studies involving 2,2-Difluoro-2-(4-hydroxyazepan-4-yl)acetic acid hydrochloride are essential for understanding its pharmacodynamics and pharmacokinetics, which is crucial for advancing the compound's development into clinical applications. Potential interactions could include enzyme inhibition, receptor binding, and drug-drug interactions.

Structural Similarity

Several compounds share structural similarities with 2,2-Difluoro-2-(4-hydroxyazepan-4-yl)acetic acid hydrochloride:

Compound Name	Structural Features	Unique Aspects
2,2-Difluoroacetic acid	Contains two fluorine atoms	Simple structure, less complex than target compound
4-Hydroxyazepane	Hydroxyl group on azepane	Lacks fluorination
2,2-Difluoro-N-(4-hydroxyphenyl)acetamide	Similar fluorination and hydroxyl group	Different functional group arrangement
1-Methylpiperidine	Contains a piperidine ring	Different nitrogen substitution

Mechanism of Action

The mechanism of action of 2,2-Difluoro-2-(4-hydroxyazepan-4-yl)acetic acid involves its interaction with specific molecular targets and pathways. The difluoroacetic acid moiety can act as an electrophile, reacting with nucleophilic sites on enzymes or receptors. This interaction can lead to the inhibition of enzyme activity or modulation of receptor function, resulting in various biological effects .

Comparison with Similar Compounds

Key Observations :

• Hydroxyazepane vs.
• Aromatic vs. Aliphatic Substituents : Aromatic substituents (e.g., fluorophenyl, thiophenyl) enhance π-π stacking but may reduce solubility, whereas aliphatic hydroxyl groups (e.g., hydroxyazepane) improve aqueous solubility .

Challenges in Synthesizing 4-Hydroxyazepane Derivatives :

• Steric hindrance from the azepane ring may reduce reaction yields, as seen in analogs where bulky substituents (e.g., naphthyl) led to yield drops (e.g., 39% for thiophen-2-yl analog) .
• Hydroxyl group protection/deprotection steps may be required to prevent side reactions during synthesis .

Physical and Chemical Properties

Property	2,2-Difluoro-2-(4-hydroxyazepan-4-yl)acetic Acid (Predicted)	2,2-Difluoro-2-(4-fluorophenyl)acetic Acid
Molecular Weight	~223.18 (C₈H₁₃F₂NO₃)	190.12
Solubility	High (due to hydroxyl and carboxylic acid groups)	Moderate (lipophilic fluorophenyl)
Melting Point	Not reported; likely >100°C	Solid, powder form
Reactivity	Susceptible to esterification/amidation	Stable under mild conditions

Biological Activity

2,2-Difluoro-2-(4-hydroxyazepan-4-yl)acetic acid hydrochloride is a compound with significant potential in medicinal chemistry due to its unique structural features, including a seven-membered azepane ring and fluorinated groups. This article explores its biological activity, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula for 2,2-Difluoro-2-(4-hydroxyazepan-4-yl)acetic acid is C8H14ClF2NO3, with a molecular weight of approximately 245.65 g/mol. The compound features two fluorine atoms and a hydroxyl group, which contribute to its reactivity and biological interactions.

Property	Value
Molecular Formula	C8H14ClF2NO3
Molecular Weight	245.65 g/mol
Functional Groups	Carboxylic acid, Hydroxyl, Fluorine

Pharmacodynamics

Research indicates that the compound exhibits a range of biological activities which can be attributed to its functional groups. The carboxylic acid moiety allows for interactions with various biological targets, potentially influencing enzyme activity and receptor binding.

Pharmacokinetics

The pharmacokinetic profile of 2,2-Difluoro-2-(4-hydroxyazepan-4-yl)acetic acid is still under investigation. However, based on related compounds:

• Absorption : The presence of polar functional groups may enhance solubility but could also affect permeability across biological membranes.
• Metabolism : Studies on analogs indicate that metabolic pathways may involve phase I and phase II reactions, leading to various metabolites that could retain or alter biological activity.
• Excretion : Renal excretion is likely given the polar nature of the compound.

Case Studies

While direct case studies on 2,2-Difluoro-2-(4-hydroxyazepan-4-yl)acetic acid are scarce, related research provides insights into its potential:

• Inhibition of P. falciparum : Analogous compounds have been tested for their ability to inhibit malaria parasites effectively. Such studies highlight the potential for developing antimalarial therapies based on similar structural frameworks .
• Antibacterial Activity : Compounds with fluorinated groups have been shown to enhance antibacterial activity due to increased lipophilicity and interaction with bacterial membranes. The specific activity of this compound against resistant strains remains an area for future research.

Q & A

Basic: What are the key synthetic strategies for preparing 2,2-Difluoro-2-(4-hydroxyazepan-4-yl)acetic acid?

The synthesis typically involves fluorination of a precursor molecule, such as a hydroxyazepane derivative, using reagents like diethylaminosulfur trifluoride (DAST) or other fluorinating agents under controlled conditions. For example, similar compounds (e.g., difluoroarylacetic acids) are synthesized via nucleophilic substitution or radical fluorination, with careful optimization of temperature and solvent polarity to ensure selectivity . Purification often employs column chromatography or recrystallization, and intermediates are validated via NMR and mass spectrometry (MS) .

Basic: Which analytical techniques are critical for characterizing this compound’s structure and purity?

Key techniques include:

• NMR Spectroscopy : $^{19}\text{F}$ and $^{1}\text{H}$ NMR confirm fluorine integration and hydroxyazepane ring conformation.
• High-Resolution Mass Spectrometry (HRMS) : Validates molecular formula and isotopic patterns.
• HPLC : Assesses purity (>95% threshold for biological studies) .
• X-ray Crystallography : Resolves stereochemistry if crystalline derivatives are obtainable .

Advanced: How can reaction conditions be optimized to enhance fluorination efficiency?

Fluorination efficiency depends on:

• Solvent Choice : Polar aprotic solvents (e.g., DMF, THF) stabilize intermediates.
• Temperature Control : Low temperatures (−20°C to 0°C) minimize side reactions like defluorination .
• Catalyst Screening : Lewis acids (e.g., BF$_3$) may accelerate fluorination in sterically hindered systems .
  Methodological optimization involves Design of Experiments (DoE) to balance yield and selectivity .

Advanced: What mechanistic insights exist for its interaction with enzymatic targets?

Computational docking (e.g., AutoDock Vina) and molecular dynamics simulations predict binding modes to enzymes like oxidoreductases or hydrolases. For example, fluorine atoms enhance lipophilicity and hydrogen-bonding interactions, as seen in related fluorinated carboxylic acids . In vitro assays (e.g., enzyme inhibition kinetics) validate these models, with IC$_{50}$ values typically measured via fluorescence-based activity assays .

Data Contradiction: How to resolve conflicting reports on its stability in aqueous vs. organic matrices?

Discrepancies arise from pH-dependent hydrolysis of the hydroxyazepane ring. To address this:

• Accelerated Stability Studies : Conduct under varying pH (2–12) and monitor degradation via HPLC.
• Computational Modeling : Use software like Gaussian to predict hydrolysis pathways and identify stabilizing counterions (e.g., sodium salts) .
• Lyophilization : Improves shelf-life in solid-state formulations .

Advanced: What strategies improve solubility for in vivo pharmacokinetic studies?

• Prodrug Design : Esterification of the carboxylic acid group enhances membrane permeability .
• Co-solvent Systems : Use PEG-400 or cyclodextrins in aqueous buffers .
• Salt Formation : Sodium or lysine salts improve aqueous solubility by 10–50× .

Basic: How is regioselectivity achieved in substitution reactions involving the hydroxyazepane ring?

Regioselectivity is controlled by:

• Protecting Groups : Temporary protection of the hydroxyl group (e.g., silylation) directs substitution to the azepane nitrogen .
• Catalytic Systems : Transition-metal catalysts (e.g., Pd) enable site-specific cross-coupling .

Advanced: What computational tools predict its metabolic pathways?

Tools like Schrödinger’s ADMET Predictor or MetaSite simulate Phase I/II metabolism. Fluorine atoms reduce oxidative metabolism, while the hydroxyazepane ring may undergo glucuronidation, as seen in related azepane derivatives . Experimental validation via LC-MS/MS in hepatocyte models is recommended .

Basic: What are the key differences in reactivity compared to non-fluorinated analogs?

Fluorine’s electronegativity increases electrophilicity at the α-carbon, accelerating nucleophilic substitutions (e.g., esterification). However, steric hindrance from the azepane ring may reduce reaction rates compared to linear analogs .

Advanced: How to design structure-activity relationship (SAR) studies for drug discovery?

• Analog Synthesis : Modify the hydroxyazepane ring (e.g., N-alkylation) or introduce substituents on the phenyl ring .
• In Silico Screening : Use QSAR models to predict bioactivity against targets like GPCRs or kinases .
• Biological Assays : Prioritize analogs with >50% inhibition in primary screens for secondary validation (e.g., cytotoxicity, metabolic stability) .